Cas no 5934-75-8 (Alanine,N-[1-[N-(N-glycyl-3-phenyl-D-alanyl)-D-seryl]-D-prolyl]-3-phenyl-, methylester, D- (8CI))

• Product Name: Alanine,N-[1-[N-(N-glycyl-3-phenyl-D-alanyl)-D-seryl]-D-prolyl]-3-phenyl-, methylester, D- (8CI)
• CAS No: 5934-75-8
• MF: C₁₅H₁₅N₃OS
• MW: 285.364101648331
• CID: 383043
• PubChem ID: 2877575
• Update Time: 2025-04-19

Alanine,N-[1-[N-(N-glycyl-3-phenyl-D-alanyl)-D-seryl]-D-prolyl]-3-phenyl-, methylester, D- (8CI) Chemical and Physical Properties

Names and Identifiers

• Alanine,N-[1-[N-(N-glycyl-3-phenyl-D-alanyl)-D-seryl]-D-prolyl]-3-phenyl-, methylester, D- (8CI)
• 6-ethyl-N-(4-methoxyphenyl)thieno[2,3-d]pyrimidin-4-amine
• CCG-196638
• SR-01000223795
• AK-249/14025043
• SR-01000223795-1
• AKOS002091532
• MFCD01850691
• Oprea1_042382
• DTXSID30386980
• 5934-75-8
• N-(6-ethylthieno[2,3-d]pyrimidin-4-yl)-N-(4-methoxyphenyl)amine

• Inchi： 1S/C15H15N3OS/c1-3-12-8-13-14(16-9-17-15(13)20-12)18-10-4-6-11(19-2)7-5-10/h4-9H,3H2,1-2H3,(H,16,17,18)
• InChI Key： JXVSXDDWPHEMRP-UHFFFAOYSA-N
• SMILES： S1C2C(=C(N=CN=2)NC2C=CC(=CC=2)OC)C=C1CC

Computed Properties

• Exact Mass: 285.09375
• Monoisotopic Mass: 285.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 75.3Ų

Experimental Properties

• Density: 1.283
• Boiling Point: 471.6°Cat760mmHg
• Flash Point: 239°C
• Refractive Index: 1.682
• PSA: 47.04